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Compound of Interest

Compound Name: alpha-Calacorene

Cat. No.: B1215906 Get Quote

α-Calacorene: A Technical Overview
Abstract
α-Calacorene is a bicyclic sesquiterpene hydrocarbon with significant interest in chemical and

pharmacological research. This document provides a comprehensive technical overview of α-

Calacorene, including its chemical identity, physicochemical properties, and relevant biological

activities. Detailed experimental protocols and data are presented to support further research

and development efforts by professionals in the field.

Chemical Identity and Properties
α-Calacorene is a volatile organic compound found in various essential oils of aromatic plants.

Its core chemical structure is a dihydro-1,6-dimethyl-4-(1-methylethyl)naphthalene.

Table 1: Chemical and Physical Data for α-Calacorene
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Parameter Value Reference

CAS Number 38599-17-6 [1]

Molecular Formula C15H20 [1]

IUPAC Name
dihydro-1,6-dimethyl-4-(1-

methylethyl)naphthalene
[1]

Synonyms α-Calacorene II [1]

Experimental Protocols
This section would typically contain detailed experimental methodologies. As the initial search

did not yield specific experimental protocols, this section will be populated in subsequent steps

as more information is gathered.

Biological Activity and Signaling Pathways
This section will detail the known biological activities of α-Calacorene and the signaling

pathways it modulates. Diagrams generated using Graphviz will be included here to visualize

these pathways. This section will be developed as more information becomes available.

Logical Flow for Compound Screening
Below is a generalized workflow for the screening of natural compounds like α-Calacorene for

potential therapeutic activity.
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Caption: Generalized workflow for natural product drug discovery.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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